Cas no 96567-01-0 (4-(3,5-Dichlorophenyl)-3H-1,2,4-triazole-3,5(4H)-dione)

• Product Name: 4-(3,5-Dichlorophenyl)-3H-1,2,4-triazole-3,5(4H)-dione
• CAS No: 96567-01-0
• MF: C₈H₃Cl₂N₃O₂
• MW: 244.034319162369
• CID: 2819990
• PubChem ID: 13360741
• Update Time: 2025-04-21

4-(3,5-Dichlorophenyl)-3H-1,2,4-triazole-3,5(4H)-dione Chemical and Physical Properties

Names and Identifiers

• 96567-01-0
• 4-(3,5-Dichlorophenyl)-3H-1,2,4-triazole-3,5(4H)-dione
• DTXSID50538262

• Inchi： 1S/C8H3Cl2N3O2/c9-4-1-5(10)3-6(2-4)13-7(14)11-12-8(13)15/h1-3H
• InChI Key： JUKHFDZWOUWVLY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(N=NC1=O)=O)Cl

Computed Properties

• Exact Mass: 242.9602317Da
• Monoisotopic Mass: 242.9602317Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų